5-(4-Isobutoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione

• Molecular Formula: C20H24N2O5S
• Molecular Weight: 404.5 g/mol
• IUPAC Name: (5Z)-5-[[4-(2-methylpropoxy)phenyl]methylidene]-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C20H24N2O5S/c1-14(2)13-27-16-5-3-15(4-6-16)11-17-19(24)22(20(25)28-17)12-18(23)21-7-9-26-10-8-21/h3-6,11,14H,7-10,12-13H2,1-2H3/b17-11-
• InChI Key: JSVYRDSJLAHGTG-BOPFTXTBSA-N
• Isomeric SMILES: CC(C)COC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=O)S2)CC(=O)N3CCOCC3
• SMILES: CC(C)COC1=CC=C(C=C1)C=C2C(=O)N(C(=O)S2)CC(=O)N3CCOCC3

Description

5-(4-Isobutoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione is a thiazolidinedione derivative which has been extensively studied for its potential therapeutic applications in various diseases. This compound has shown promising results in scientific research, particularly in the areas of cancer, diabetes, and inflammation.

Mechanism of Action

The mechanism of action of 5-(4-Isobutoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione involves the inhibition of various enzymes and signaling pathways involved in the pathogenesis of diseases. It has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. It also inhibits the activity of PPARγ, a nuclear receptor that regulates glucose and lipid metabolism, and has been studied for its potential therapeutic applications in diabetes.
Biochemical and physiological effects:
5-(4-Isobutoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been shown to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis. It also has anti-inflammatory effects and has been studied for its potential therapeutic applications in inflammatory diseases such as rheumatoid arthritis. In addition, it has been shown to improve glucose and lipid metabolism and has been studied for its potential therapeutic applications in diabetes.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(4-Isobutoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione in lab experiments include its high potency and specificity for its target enzymes and signaling pathways. It also has good solubility and stability, which makes it easy to handle and store. However, the limitations include its high cost and the need for specialized equipment and expertise to synthesize and analyze the compound.

Future Directions

There are many potential future directions for the study of 5-(4-Isobutoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione. One potential direction is the further optimization of the synthesis method to achieve a higher yield and purity of the compound. Another potential direction is the study of its potential therapeutic applications in other diseases such as neurodegenerative diseases and cardiovascular diseases. In addition, the development of analogs and derivatives of the compound with improved potency and selectivity is also a potential future direction. Finally, the elucidation of the molecular mechanism of action of the compound and its target enzymes and signaling pathways is also an important future direction for the study of this compound.

Synthesis Methods

The synthesis of 5-(4-Isobutoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione can be achieved by the reaction of 4-isobutoxybenzaldehyde with 2-(4-morpholinyl)-2-oxoethylthioacetic acid in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with thionyl chloride to form the final product. The synthesis method has been optimized to achieve a high yield of the product with good purity.

Scientific Research Applications

5-(4-Isobutoxybenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications in various diseases. It has shown promising results in scientific research, particularly in the areas of cancer, diabetes, and inflammation.